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Compound of Interest

Compound Name: p-Hexadecyloxyaniline

CAS No.: 7502-06-9

Cat. No.: B1329825

Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for the

organic compound p-Hexadecyloxyaniline (also known as 4-Hexadecyloxyaniline). The

information presented herein is crucial for the identification, characterization, and quality control

of this compound in research and development settings. This document includes tabulated

summaries of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

data, detailed experimental protocols for acquiring such data, and a workflow diagram for

spectroscopic analysis.

Chemical Identity
Compound Name: p-Hexadecyloxyaniline

Synonyms: 4-Hexadecyloxyaniline, 4-n-Hexadecyloxyaniline

CAS Number: 7502-06-9[1]

Molecular Formula: C₂₂H₃₉NO[1]
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Molecular Weight: 333.55 g/mol [1]

Chemical Structure:

Spectroscopic Data
The following sections present the fundamental spectroscopic data for p-
Hexadecyloxyaniline, organized for clarity and ease of comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a

molecule.

Table 1: ¹H NMR Spectroscopic Data of p-Hexadecyloxyaniline

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~6.75 d 2H Ar-H (ortho to -O)

~6.65 d 2H Ar-H (ortho to -NH₂)

~3.85 t 2H -O-CH₂-

~3.50 br s 2H -NH₂

~1.75 p 2H -O-CH₂-CH₂-

~1.45 - 1.25 m 26H -(CH₂)₁₃-

~0.88 t 3H -CH₃

d: doublet, t: triplet, p: pentet, m: multiplet, br s: broad singlet

Table 2: ¹³C NMR Spectroscopic Data of p-Hexadecyloxyaniline
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Chemical Shift (δ, ppm) Assignment

~152.0 C-O (aromatic)

~141.0 C-NH₂ (aromatic)

~116.0 Ar-CH (ortho to -O)

~115.5 Ar-CH (ortho to -NH₂)

~69.0 -O-CH₂-

~32.0 -(CH₂)₁₄-

~29.5 -(CH₂)₁₄-

~26.0 -(CH₂)₁₄-

~22.5 -CH₂-CH₃

~14.0 -CH₃

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule.

Table 3: IR Spectroscopic Data of p-Hexadecyloxyaniline

Wavenumber (cm⁻¹) Intensity Assignment

~3450, ~3350 Strong, Sharp N-H stretching (primary amine)

~3050 Medium Aromatic C-H stretching

~2920, ~2850 Strong Aliphatic C-H stretching

~1610, ~1510 Strong Aromatic C=C stretching

~1240 Strong Aryl-O stretching

~820 Strong
p-disubstituted benzene C-H

bending
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Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its

fragments, confirming the molecular weight and offering structural clues. The data presented is

for Electron Ionization (EI) mass spectrometry.[1]

Table 4: Mass Spectrometry Data of p-Hexadecyloxyaniline

m/z Relative Intensity (%) Assignment

333 ~40 [M]⁺ (Molecular Ion)

109 100 [H₂N-C₆H₄-O]⁺ fragment

108 ~20 [HN-C₆H₄-O]⁺ fragment

Experimental Protocols
The following are detailed methodologies for the key spectroscopic experiments cited.

NMR Spectroscopy
Sample Preparation: Approximately 10-20 mg of p-Hexadecyloxyaniline is dissolved in 0.5-

0.7 mL of a deuterated solvent, typically chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆

(DMSO-d₆), in a 5 mm NMR tube. The solution must be homogeneous.

Instrumentation: A high-resolution NMR spectrometer, typically operating at a frequency of

300 MHz or higher for ¹H NMR, is used.

¹H NMR Acquisition:

Pulse Sequence: A standard single-pulse experiment is typically used.

Acquisition Time: 2-4 seconds.

Relaxation Delay: 1-5 seconds.

Number of Scans: 16-64 scans are averaged to improve the signal-to-noise ratio.
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Referencing: The chemical shifts are referenced to the residual solvent peak or an internal

standard like tetramethylsilane (TMS) at 0.00 ppm.

¹³C NMR Acquisition:

Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) is used to simplify the

spectrum to singlets for each unique carbon.

Acquisition Time: 1-2 seconds.

Relaxation Delay: 2-5 seconds.

Number of Scans: A significantly higher number of scans (e.g., 1024 or more) is required

due to the low natural abundance of ¹³C.

Referencing: Chemical shifts are referenced to the deuterated solvent signal (e.g., CDCl₃

at 77.16 ppm).

IR Spectroscopy
Sample Preparation (KBr Pellet Method):

A small amount of p-Hexadecyloxyaniline (1-2 mg) is finely ground with approximately

100-200 mg of dry potassium bromide (KBr) powder in an agate mortar and pestle.

The homogeneous mixture is then compressed under high pressure (several tons) using a

pellet press to form a thin, transparent or translucent pellet.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used.

Data Acquisition:

A background spectrum of the empty sample compartment (or a pure KBr pellet) is

recorded.

The KBr pellet containing the sample is placed in the sample holder.
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The sample spectrum is recorded, typically by co-adding 16-32 scans at a resolution of 4

cm⁻¹.

The final spectrum is presented as transmittance or absorbance versus wavenumber

(cm⁻¹).

Mass Spectrometry (Electron Ionization)
Sample Introduction: The sample is introduced into the mass spectrometer via a direct

insertion probe or after separation by gas chromatography (GC-MS). The sample is

vaporized by heating in the ion source.

Ionization: The gaseous sample molecules are bombarded with a beam of high-energy

electrons (typically 70 eV).[2] This causes the ejection of an electron from the molecule,

forming a positively charged molecular ion ([M]⁺).

Mass Analysis: The resulting ions (molecular ion and any fragment ions) are accelerated and

separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole

or time-of-flight analyzer).

Detection: The separated ions are detected, and their abundance is recorded, generating a

mass spectrum.

Workflow Visualization
The following diagram illustrates a generalized workflow for the spectroscopic analysis of a

chemical compound like p-Hexadecyloxyaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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